1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H21FN2OS/c20-17-8-6-16(7-9-17)14-24-15-19(23)22-12-10-21(11-13-22)18-4-2-1-3-5-18/h1-9H,10-15H2
• InChI Key: PBHJPTVPMPOORI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSCC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol

Description

1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine, also known as TFB-TAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine acts as a selective agonist for the serotonin receptor, activating the receptor and triggering downstream signaling pathways. This activation can lead to a range of physiological effects, including changes in mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine can induce a range of biochemical and physiological effects, including changes in neurotransmitter release, synaptic plasticity, and gene expression. These effects are thought to be mediated by the activation of the serotonin receptor and the subsequent modulation of downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine is its selectivity for the serotonin receptor, which makes it a valuable tool for investigating the receptor's function and its interaction with other molecules. However, the compound's potency and efficacy may vary depending on the experimental conditions, which can limit its usefulness in certain contexts.

Future Directions

There are several potential future directions for research on 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine. One area of interest is the development of more potent and selective compounds that can be used to further investigate the role of the serotonin receptor in various physiological processes. Additionally, there is a need for more studies on the long-term effects of 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine and other serotonin receptor agonists, particularly in the context of drug development and therapeutic applications.
In conclusion, 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine is a promising compound that has significant potential for use in scientific research. Its selectivity for the serotonin receptor and its ability to induce a range of biochemical and physiological effects make it a valuable tool for investigating the role of the receptor in various physiological processes. However, further research is needed to fully understand the compound's mechanisms of action and potential applications in drug development and therapeutic interventions.

Synthesis Methods

The synthesis of 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine involves the reaction of 4-fluorobenzyl thiol with acetic anhydride, followed by the addition of phenylpiperazine. This process results in the formation of 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine as a white crystalline powder.

Scientific Research Applications

1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a tool for investigating the role of the serotonin receptor in various physiological processes. 1-{[(4-fluorobenzyl)thio]acetyl}-4-phenylpiperazine has been found to selectively bind to the serotonin receptor, making it a valuable tool for studying the receptor's function and its interaction with other molecules.